4-[3-(2-Fluorophenyl)propanoyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one

• IUPAC Name: 4-[3-(2-fluorophenyl)propanoyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one
• InChI: InChI=1S/C17H16F2N4O2/c18-13-9-20-17(21-10-13)23-8-7-22(11-16(23)25)15(24)6-5-12-3-1-2-4-14(12)19/h1-4,9-10H,5-8,11H2
• InChI Key: WVRFRAUUOIILQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)CCC2=CC=CC=C2F)C3=NC=C(C=N3)F
• Molecular Formula: C17H16F2N4O2
• Molecular Weight: 346.33 g/mol

Description

4-[3-(2-Fluorophenyl)propanoyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as medicinal chemistry, drug design, and pharmacology.

Mechanism of Action

The mechanism of action of 4-[3-(2-Fluorophenyl)propanoyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one is not fully understood. However, it is believed to work by binding to specific receptors in the brain and modulating their activity. This modulation can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[3-(2-Fluorophenyl)propanoyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one are diverse and depend on the specific receptors it binds to. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[3-(2-Fluorophenyl)propanoyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one in lab experiments is its potential as a drug candidate for various diseases. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 4-[3-(2-Fluorophenyl)propanoyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one. One direction is to further investigate its mechanism of action and optimize its therapeutic potential. Another direction is to study its potential as a ligand for other receptors and its potential applications in drug design. Additionally, future research could explore its potential as a diagnostic tool for various diseases.

Synthesis Methods

The synthesis of 4-[3-(2-Fluorophenyl)propanoyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one involves the reaction of 2-fluorophenylpropanoic acid with 5-fluoropyrimidine-2,4-diamine in the presence of acetic anhydride and triethylamine. The resulting product is then treated with piperazine in the presence of acetic acid to obtain the final compound.

Scientific Research Applications

The chemical compound 4-[3-(2-Fluorophenyl)propanoyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one has potential applications in various areas of scientific research. It has been extensively studied in medicinal chemistry for its potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and depression. It has also been studied in pharmacology for its potential as a ligand for various receptors such as serotonin and dopamine receptors.